Cas no 20324-34-9 (2,5,8,11-Tetraoxatetradecan-13-ol,4,7,10-trimethyl-)

• Product Name: 2,5,8,11-Tetraoxatetradecan-13-ol,4,7,10-trimethyl-
• CAS No: 20324-34-9
• MF: C₁₃H₂₈O₅
• MW: 264.358425140381
• CID: 276076
• PubChem ID: 30112
• Update Time: 2025-04-19

2,5,8,11-Tetraoxatetradecan-13-ol,4,7,10-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5,8,11-Tetraoxatetradecan-13-ol,4,7,10-trimethyl-
• 1-[1-[1-(1-methoxypropan-2-yloxy)propan-2-yloxy]propan-2-yloxy]propan-2-ol
• 1-{2-[2-(2-methoxy-1-methyl-ethoxy)-1-methyl-ethoxy]-1-methyl-ethoxy}-propan-2-ol
• 1-methoxy-2,5,8-trimethyl-3,6,9-trioxa-dodecan-11-ol
• AC1L1IU6
• AG-E-48930
• CTK4E3909
• Tetrapropylene glycol, monomethyl ether
• Trimethyl-2,5,8,11-tetraoxatetradecan-13-ol, 4,7,10-
• DTXSID80864940
• NS00125795
• SCHEMBL549080
• 4,7,10-Trimethyl-2,5,8,11-tetraoxatetradecan-13-ol
• 4,7,10-Trimethyl-2,5,8,11-tetraoxatetradecan-13-ol #
• FT-0700847
• 2,5,8,11-Tetraoxatetradecan-13-ol, 4,7,10-trimethyl-
• 20324-34-9
• UTHSRMJVXNYLKG-UHFFFAOYSA-N

• Inchi： 1S/C13H28O5/c1-10(14)6-16-12(3)8-18-13(4)9-17-11(2)7-15-5/h10-14H,6-9H2,1-5H3
• InChI Key： UTHSRMJVXNYLKG-UHFFFAOYSA-N
• SMILES： O(CC(C)OCC(C)O)C(C)COC(C)COC

Computed Properties

• Exact Mass: 264.19374
• Monoisotopic Mass: 264.193674
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2
• XLogP3: 0.7

Experimental Properties

• Density: 0.987
• Boiling Point: 330.6°Cat760mmHg
• Flash Point: 153.7°C
• Refractive Index: 1.44
• PSA: 57.15